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Compound of Interest

Compound Name:
2-Chloro-5-nitroquinazolin-4-

amine

Cat. No.: B14041106

Get Quote

Technical Guide: 2-Chloro-5-nitroquinazolin-4-
amine
Executive Summary & Chemical Identity
2-Chloro-5-nitroquinazolin-4-amine is a functionalized quinazoline scaffold used primarily as

a building block in the synthesis of kinase inhibitors and bioactive heterocyclic compounds.

Unlike its widely utilized 6-nitro and 7-nitro isomers (common in EGFR inhibitors like Afatinib),

the 5-nitro isomer offers a distinct steric and electronic profile, often employed to probe binding

pockets requiring specific "ortho-like" substitution patterns relative to the bridgehead nitrogen.
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Property Description

Chemical Name 2-Chloro-5-nitroquinazolin-4-amine

Synonyms
4-Amino-2-chloro-5-nitroquinazoline; 2-Chloro-

5-nitro-4-quinazolinamine

CAS Number
Not Widely Assigned (Listed as N/A in major

catalogs; Precursor CAS below)

Key Precursor CAS 1596737-83-5 (2,4-Dichloro-5-nitroquinazoline)

Starting Material CAS 50573-74-5 (2-Amino-6-nitrobenzoic acid)

Molecular Formula C₈H₅ClN₄O₂

Molecular Weight 224.60 g/mol

SMILES Nc1c2c(cccc2[O-])nc(Cl)n1

Core Scaffold Quinazoline (Benzopyrimidine)

Note on Availability: While the final amine is often a custom-synthesis item, the dichloro-

precursor (CAS 1596737-83-5) is the standard commercial entry point for researchers.

Synthesis & Reaction Logic
The synthesis of 2-chloro-5-nitroquinazolin-4-amine relies on the differential reactivity of the

C2 and C4 positions on the quinazoline ring.[1] The C4 position is significantly more

electrophilic, allowing for selective nucleophilic aromatic substitution (

) by ammonia or amine donors.
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Cyclization: 2-Amino-6-nitrobenzoic acid is cyclized with urea or formamide to yield 5-

nitroquinazoline-2,4-diol (often existing as the dione tautomer).[1]

Chlorination: Treatment with phosphorus oxychloride (

) and a base (e.g.,

-diethylaniline) converts the diol to 2,4-dichloro-5-nitroquinazoline.[1]

Selective Amination: The dichloro intermediate is treated with ammonia (in methanol or THF)

at controlled temperatures. The C4-chloride is displaced preferentially to form the target 2-
chloro-5-nitroquinazolin-4-amine.
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Figure 1: Step-wise synthesis pathway from commercially available nitro-anthranilic acid

derivatives.

Critical Experimental Considerations
Regioselectivity (C4 vs. C2)
The success of this synthesis hinges on the C4 > C2 reactivity rule.

Mechanism: The C4 position is para to the ring nitrogen (N1) and adjacent to the electron-

withdrawing nitro group (in the 5-position), making it highly susceptible to nucleophilic attack.

[1]

Protocol Control:

Temperature: Perform the amination at 0°C to Room Temperature. Heating may lead to

double substitution (2,4-diamino product).[1]
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Stoichiometry: Use a slight excess of ammonia (1.1–1.5 eq) to ensure conversion without

displacing the C2-chloride.

Purification
Solubility: The product is typically sparingly soluble in water but soluble in polar organic

solvents (DMSO, DMF).

Workup: The reaction mixture is often poured into ice water. The target amine precipitates as

a yellow/orange solid due to the nitro chromophore.

Validation:

-NMR should show a broad singlet for the

group (exchangeable with

) and the retention of the aromatic proton signals consistent with 5-substitution.

Applications in Drug Discovery
The 2-chloro-5-nitroquinazolin-4-amine scaffold is a versatile intermediate for generating

libraries of kinase inhibitors.[1]

Structural Activity Relationship (SAR)
C4-Amine Modification: The primary amine at C4 can be further functionalized or used as a

hydrogen bond donor in the ATP-binding pocket of kinases.[1]

C2-Functionalization: The remaining chlorine at C2 is a "handle" for a second

reaction or Palladium-catalyzed coupling (Suzuki-Miyaura, Buchwald-Hartwig) to introduce
solubilizing groups (e.g., morpholine, piperazine) or aryl rings.[1]

Nitro Group Manipulation: The 5-nitro group can be reduced to an aniline (

), allowing for the introduction of acrylamides (for covalent inhibitors) or other electrophilic
warheads.[1]
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SAR Logic Diagram
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Figure 2: Derivatization potential of the scaffold in medicinal chemistry.

Safety and Handling
Hazard Class: Irritant (Skin/Eye), potentially toxic if swallowed.

Nitro Compounds: Organic nitro compounds can be energetic.[1] While this specific

derivative is stable, avoid excessive heat during drying.

Sensitization: Quinazolines are known sensitizers; handle with gloves and in a fume hood to

avoid inhalation of dust.[1]

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of

the C2-chloride over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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